Cas no 1353947-56-4 ([(1-Acetyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-acetic acid)
[(1-Acetyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- [(1-Acetyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-acetic acid
- 2-(((1-Acetylpiperidin-4-yl)methyl)(cyclopropyl)amino)acetic acid
- AM92347
- [(1-Acetylpiperidin-4-ylmethyl)cyclopropylamino]acetic acid
-
- Inchi: 1S/C13H22N2O3/c1-10(16)14-6-4-11(5-7-14)8-15(9-13(17)18)12-2-3-12/h11-12H,2-9H2,1H3,(H,17,18)
- InChI Key: YCHATKYXYDQSDC-UHFFFAOYSA-N
- SMILES: OC(CN(CC1CCN(C(C)=O)CC1)C1CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 320
- Topological Polar Surface Area: 60.8
[(1-Acetyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 082234-500mg |
1-Acetyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-acetic acid |
1353947-56-4 | 500mg |
£694.00 | 2022-03-01 |
[(1-Acetyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-acetic acid Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on [(1-Acetyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-acetic acid
Introduction to Compound CAS No. 1353947-56-4: [(1-Acetyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-acetic Acid
The compound with CAS No. 1353947-56-4, commonly referred to as [(1-Acetyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-acetic acid, is a complex organic molecule that has garnered significant attention in the fields of chemistry and pharmacology. This compound is notable for its unique structure, which combines elements of piperidine, cyclopropane, and acetic acid moieties. The piperidine ring serves as a key structural component, contributing to the molecule's stability and bioavailability. Recent studies have highlighted its potential applications in drug development, particularly in the treatment of neurological disorders and cancer.
[(1-Acetyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-acetic acid exhibits a fascinating array of chemical properties that make it a valuable subject for research. Its cyclopropyl group introduces strain into the molecule, which can enhance its reactivity in certain biochemical environments. This property has been leveraged in recent studies to investigate its role as a potential inhibitor of specific enzymes involved in disease progression. For instance, researchers have explored its ability to modulate the activity of histone deacetylases (HDACs), which are critical targets in cancer therapy.
The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The incorporation of the acetyl group onto the piperidine ring is a pivotal step, as it significantly influences the molecule's pharmacokinetic profile. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize the production process, making it more efficient and scalable for large-scale manufacturing.
From a pharmacological perspective, [(1-Acetyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-acetic acid has demonstrated promising activity in preclinical models. Studies conducted in vitro have shown that it exhibits potent anti-proliferative effects against various cancer cell lines, suggesting its potential as an anti-cancer agent. Furthermore, its ability to cross the blood-brain barrier makes it a compelling candidate for treating central nervous system disorders such as epilepsy and neurodegenerative diseases.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various therapeutic targets, including GABA receptors and kinase enzymes. The results underscore its versatility as a lead compound for drug discovery programs targeting diverse disease states.
In conclusion, [(1-Acetyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-acetic acid (CAS No. 1353947-56-4) represents a significant advancement in organic chemistry with wide-ranging applications in medicine and biotechnology. Its unique structure, coupled with its promising pharmacological profile, positions it as a key player in the development of novel therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of modern medicine.
1353947-56-4 ([(1-Acetyl-piperidin-4-ylmethyl)-cyclopropyl-amino]-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)